2,7-bis(2-iodoethyl)-10-methyl-10H-phenothiazine

• Molecular Formula: C17H17I2NS
• Molecular Weight: 521.2 g/mol
• IUPAC Name: 2,7-bis(2-iodoethyl)-10-methylphenothiazine
• InChI: InChI=1S/C17H17I2NS/c1-20-14-4-2-13(7-9-19)11-17(14)21-16-5-3-12(6-8-18)10-15(16)20/h2-5,10-11H,6-9H2,1H3
• InChI Key: DGGNESHDGZFURU-UHFFFAOYSA-N
• SMILES: CN1C2=C(C=C(C=C2)CCI)SC3=C1C=C(C=C3)CCI

Description

2,7-bis(2-iodoethyl)-10-methyl-10H-phenothiazine is a chemical compound that belongs to the phenothiazine group. It has been used in scientific research for its potential therapeutic properties and as a tool for studying biological systems.

Mechanism of Action

The mechanism of action of 2,7-bis(2-iodoethyl)-10-methyl-10H-phenothiazine is not fully understood. However, it is believed to interact with nucleic acids, possibly by intercalating between the base pairs of DNA or RNA. This interaction can lead to changes in the structure and function of nucleic acids, which may contribute to the therapeutic properties of this compound.
Biochemical and Physiological Effects:
2,7-bis(2-iodoethyl)-10-methyl-10H-phenothiazine has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it can induce DNA damage and inhibit DNA synthesis. Additionally, it has been shown to have antitumor activity against a variety of cancer cell lines. In vivo studies have demonstrated that it can selectively accumulate in tumor tissue, making it a promising candidate for photodynamic therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 2,7-bis(2-iodoethyl)-10-methyl-10H-phenothiazine in lab experiments is its selectivity for nucleic acids, which can make it a useful tool for studying nucleic acid structure and function. Additionally, its potential therapeutic properties make it a promising candidate for the development of new cancer treatments. However, one limitation of using this compound is its toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 2,7-bis(2-iodoethyl)-10-methyl-10H-phenothiazine. One area of research could focus on developing new synthetic methods for this compound that are more efficient and environmentally friendly. Another area of research could focus on exploring the potential therapeutic properties of this compound for the treatment of cancer and other diseases. Additionally, further studies could be conducted to better understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 2,7-bis(2-iodoethyl)-10-methyl-10H-phenothiazine involves the reaction of 2-iodoethanol with 10-methyl-10H-phenothiazine in the presence of a base. The resulting product is a yellow solid that can be purified by recrystallization.

Scientific Research Applications

2,7-bis(2-iodoethyl)-10-methyl-10H-phenothiazine has been used in scientific research as a fluorescent probe for studying biological systems. It has been shown to selectively bind to DNA and RNA, making it a useful tool for studying nucleic acid structure and function. Additionally, it has been used as a photosensitizer for photodynamic therapy, which involves the use of light to activate a photosensitizing agent that can selectively destroy cancer cells.